Cas no 31004-82-7 (Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-)

• Product Name: Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-
• CAS No: 31004-82-7
• MF: C₄₄H₃₀MnN₄
• MW: 669.673859119415
• CID: 308721
• Update Time: 2025-11-02

Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- Chemical and Physical Properties

Names and Identifiers

• Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-
• MANGANESE MESO-TETRAPHENYLPORPHYRIN
• manganese,10,12,13,23-tetraphenyl-21H-porphyrin
• [5,10,15,20-Tetraphenylporphinato(2-)]manganese
• 5,10,15,20-Tetraphenyl-21H,23H-porphyrin manganese (III)
• Manganese, [5,10,15,20-tetraphenylporphinato(2-)]-
• Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-N21,N22,N23,N24]-(SP-4-1)-
• manganese tetraphenylporphyrin
• SEVKCRJDNPAWQG-UHFFFAOYSA-N
• manganese(II) 5,10,15,20-tetraphenylporphyrinate
• 5,10,15,20-Tetraphenyl-21H,23H-porphine manganese(II)

• Inchi： 1S/C44H30N4.Mn/c1-5-13-30(14-6-1)41-39-26-25-36(47-39)28-35-22-21-33(45-35)27-34-23-24-37(46-34)29-40-42(31-15-7-2-8-16-31)43(32-17-9-3-10-18-32)44(41)48(40)38-19-11-4-12-20-38;/h1-29,45H;/b33-27-,34-27-,35-28-,36-28-,37-29-,40-29-,41-39-,44-41-;
• InChI Key： WROLKOQPJKRCGO-MQUHQUJBSA-N
• SMILES： [Mn].N1(C2C([H])=C([H])C([H])=C([H])C=2[H])C2C([H])=C3C([H])=C([H])C(C([H])=C4C([H])=C([H])C(=C([H])C5C([H])=C([H])C(=C(C6C([H])=C([H])C([H])=C([H])C=6[H])C1=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C=2C1C([H])=C([H])C([H])=C([H])C=1[H])N=5)N4[H])=N3 |c:29,37,t:15,23|

Computed Properties

• Exact Mass: 667.16964

Experimental Properties

• PSA: 35.64

Additional information on Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-

Exploring Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- (CAS No. 31004-82-7): Properties, Applications, and Innovations

The compound Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- (CAS No. 31004-82-7) is a metalloporphyrin complex that has garnered significant attention in both academic and industrial research. This manganese-centered porphyrin derivative is part of a broader class of compounds known for their unique electronic and catalytic properties. The tetraphenylporphyrin framework provides a stable and versatile platform for various applications, ranging from materials science to biomedical research.

One of the most intriguing aspects of Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- is its role in catalytic processes. Researchers have explored its potential in oxidation reactions, where the manganese center acts as an active site. This aligns with the growing interest in sustainable chemistry and green catalysis, as industries seek alternatives to traditional, less environmentally friendly catalysts. The compound's ability to facilitate selective transformations makes it a valuable tool in synthetic chemistry.

In recent years, the demand for advanced materials has surged, and Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- has emerged as a candidate for applications in optoelectronics and photovoltaics. Its porphyrin-based structure allows for efficient light absorption and energy transfer, making it suitable for use in organic solar cells and light-emitting diodes (LEDs). These applications are particularly relevant as the world shifts toward renewable energy solutions and energy-efficient technologies.

Another area of interest is the biomedical potential of Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-. Porphyrin complexes are known for their ability to interact with biological systems, and this manganese derivative has been studied for its possible use in imaging and therapeutic applications. For instance, its magnetic properties could be leveraged in magnetic resonance imaging (MRI) contrast agents, addressing the need for safer and more effective diagnostic tools.

The synthesis and characterization of Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- have been well-documented in the literature. The compound is typically prepared by reacting 5,10,15,20-tetraphenylporphyrin with a manganese salt under controlled conditions. This process highlights the importance of precise synthetic methodologies, a topic that resonates with chemists and material scientists aiming for reproducibility and scalability in their work.

From a market perspective, the demand for specialized metalloporphyrins like Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- is expected to grow. Industries such as pharmaceuticals, energy storage, and advanced materials are driving this trend. Companies and researchers are increasingly looking for high-purity compounds to meet the stringent requirements of these applications, creating opportunities for suppliers and innovators in the field.

In conclusion, Manganese,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- (CAS No. 31004-82-7) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its versatile properties and wide-ranging applications make it a compound of enduring interest. As research continues to uncover new possibilities, this manganese porphyrin complex is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.